molecular formula C18H15NO5 B2825098 (Z)-2-((2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetamide CAS No. 858769-44-5

(Z)-2-((2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetamide

Cat. No. B2825098
CAS RN: 858769-44-5
M. Wt: 325.32
InChI Key: QMSJLOZIQQEUJE-PXNMLYILSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Z)-2-((2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetamide, also known as MBOA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. MBOA belongs to the class of benzofuran derivatives and has been shown to possess various biochemical and physiological effects.

Scientific Research Applications

Antibacterial and Antimicrobial Activities

Zinc Complexes with Antibacterial Activity : Schiff bases, similar in structural complexity to the compound , have been developed and evaluated for their antibacterial properties. For instance, zinc complexes of benzothiazole-derived Schiff bases exhibit notable antibacterial activity against pathogenic strains such as Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa (Chohan, Scozzafava, & Supuran, 2003).

Antimicrobial Activity of Rhodanine-3-acetic Acid Derivatives : Research into rhodanine-3-acetic acid-based amides and derivatives showcases their potential as antimicrobial agents against a range of bacteria and fungi, highlighting the utility of structurally complex acetamides in combating microbial resistance (Krátký, Vinšová, & Stolaříková, 2017).

Anticancer Activity

Synthesis and Anticancer Activity of Indenone Derivatives : The development of 1H-inden-1-one substituted (heteroaryl)acetamide derivatives and their evaluation for anticancer activity underscores the relevance of complex organic molecules in therapeutic applications. Specific derivatives demonstrated significant growth inhibition against various cancer cell lines, emphasizing the potential for novel cancer treatments (Karaburun et al., 2018).

Photodynamic Therapy and Photosensitization

New Zinc Phthalocyanine for Photodynamic Therapy : The synthesis and characterization of new zinc phthalocyanine derivatives, substituted with benzenesulfonamide groups containing Schiff base, indicate their potential as Type II photosensitizers for cancer treatment in photodynamic therapy. These compounds exhibit good fluorescence properties and high singlet oxygen quantum yields, essential for effective photodynamic therapy applications (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Structural Analysis

Crystal Structures of Substituted Acetamides : The study of the crystal structures of (oxothiazolidin-2-ylidene)acetamides provides insight into their molecular conformation and potential interactions, which is crucial for understanding the properties and applications of similar complex molecules in various fields (Galushchinskiy, Slepukhin, & Obydennov, 2017).

properties

IUPAC Name

2-[[(2Z)-2-[(3-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15NO5/c1-22-12-4-2-3-11(7-12)8-16-18(21)14-6-5-13(9-15(14)24-16)23-10-17(19)20/h2-9H,10H2,1H3,(H2,19,20)/b16-8-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QMSJLOZIQQEUJE-PXNMLYILSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC=CC(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15NO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Z)-2-((2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.